1-phenyl-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone

• Molecular Formula: C19H19NO
• Molecular Weight: 277.4 g/mol
• IUPAC Name: (2E)-1-phenyl-2-(1,3,3-trimethylindol-2-ylidene)ethanone
• InChI: InChI=1S/C19H19NO/c1-19(2)15-11-7-8-12-16(15)20(3)18(19)13-17(21)14-9-5-4-6-10-14/h4-13H,1-3H3/b18-13+
• InChI Key: LRGMPXDTEMECAC-QGOAFFKASA-N
• Isomeric SMILES: CC\1(C2=CC=CC=C2N(/C1=C/C(=O)C3=CC=CC=C3)C)C
• SMILES: CC1(C2=CC=CC=C2N(C1=CC(=O)C3=CC=CC=C3)C)C

Description

1-Phenyl-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethanone, commonly known as Aurone, is a chemical compound that belongs to the class of organic compounds known as flavonoids. Aurone is a yellow-colored compound that is widely used in the field of scientific research due to its interesting chemical properties.

Mechanism Of Action

The mechanism of action of Aurone is not fully understood, but it is believed to be due to its ability to interact with various cellular targets, including enzymes and receptors. Aurone has been found to inhibit the activity of various enzymes, including tyrosinase, an enzyme involved in the synthesis of melanin. Aurone has also been found to interact with various receptors, including the estrogen receptor, and has been shown to have potential applications in the treatment of breast cancer.
Biochemical and Physiological Effects:
Aurone has been found to have various biochemical and physiological effects. Aurone has been found to have antioxidant properties, which can help to protect cells from damage caused by oxidative stress. Aurone has also been found to have antibacterial and antifungal properties, which can help to prevent the growth of harmful bacteria and fungi. Aurone has also been found to have anticancer properties, which can help to prevent the growth and spread of cancer cells.

Advantages And Limitations For Lab Experiments

Aurone has several advantages for use in lab experiments. Aurone is readily available and relatively inexpensive, making it a cost-effective option for researchers. Aurone is also stable and has a long shelf life, making it an ideal compound for use in long-term experiments. However, Aurone has some limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on Aurone. One potential direction is the development of new synthesis methods for Aurone that are more efficient and environmentally friendly. Another potential direction is the investigation of Aurone's potential applications in the field of photovoltaics, as it has been shown to have high electron mobility and good stability. Additionally, further research is needed to fully understand the mechanism of action of Aurone and its potential applications in the treatment of various diseases.

Synthesis Methods

Aurone can be synthesized by various methods, including the condensation of 2-hydroxyacetophenone with substituted indoles in the presence of an acid catalyst. The most common method for Aurone synthesis involves the reaction of 2-hydroxyacetophenone with substituted indoles in the presence of boron trifluoride etherate as a catalyst.

Scientific Research Applications

Aurone has been extensively studied for its potential applications in various fields of scientific research. Aurone has been found to have antioxidant, antibacterial, antifungal, and anticancer properties. Aurone has also been found to have potential applications in the field of photovoltaics, as it has been shown to have high electron mobility and good stability.